3-Azido-5-isopropyl-azepan-2-one

• Molecular Formula: C9H16N4O
• Molecular Weight: 196.25 g/mol
• IUPAC Name: 3-azido-5-propan-2-ylazepan-2-one
• InChI: InChI=1S/C9H16N4O/c1-6(2)7-3-4-11-9(14)8(5-7)12-13-10/h6-8H,3-5H2,1-2H3,(H,11,14)
• InChI Key: MHPPWJVTQHKOFD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CCNC(=O)C(C1)N=[N+]=[N-]

Description

3-Azido-5-isopropyl-azepan-2-one is a useful research compound. Its molecular formula is C9H16N4O and its molecular weight is 196.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Chloro-5-isopropyl-azepan-2-one (3.4 g, 18 mmol) and sodium azide (3.51 g, 53.9 mmol) were reacted in dry dimethyl sulfoxide (50 ml) overnight at 80° C. under an argon atmosphere. The reaction mixture was allowed to cool to r.t. diluted with water (200 ml) and extrated with CH2Cl2 (4×). The combined organic fractions were washed with water (3×), brine and dried (MgSO4) filtered and evaporated under reduced pressure. The crude yellow oil was purified over silica gel (ethyl acetate/n-heptane 1:2): yellow oil 2.6 g (70%); MS: m/e=197.4 (MH+)